Cas no 2248202-49-3 ((2R)-2-(3-Cyclopropylphenyl)propan-1-amine)

• Product Name: (2R)-2-(3-Cyclopropylphenyl)propan-1-amine
• CAS No: 2248202-49-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6085352
• PubChem ID: 137937629
• Update Time: 2025-08-05

(2R)-2-(3-Cyclopropylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248202-49-3
• (2R)-2-(3-Cyclopropylphenyl)propan-1-amine
• EN300-6505350

• Inchi： 1S/C12H17N/c1-9(8-13)11-3-2-4-12(7-11)10-5-6-10/h2-4,7,9-10H,5-6,8,13H2,1H3/t9-/m0/s1
• InChI Key： BZEVARGHFWLQJJ-VIFPVBQESA-N
• SMILES： NC[C@H](C)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-(3-Cyclopropylphenyl)propan-1-amine

Compound Introduction: (2R)-2-(3-Cyclopropylphenyl)propan-1-amine (CAS No. 2248202-49-3)

Chemical entities with unique structural and functional properties continue to drive advancements in pharmaceutical research and drug development. One such compound, (2R)-2-(3-Cyclopropylphenyl)propan-1-amine, identified by its CAS number 2248202-49-3, has garnered significant attention due to its promising applications in medicinal chemistry. This introduction delves into the compound's structural characteristics, pharmacological potential, and recent research findings that highlight its significance in the field.

The molecular structure of (2R)-2-(3-Cyclopropylphenyl)propan-1-amine features a chiral center at the propan-1-amine moiety, which is further substituted with a 3-cyclopropylphenyl group. This arrangement imparts unique stereochemical properties, making it a valuable scaffold for designing enantiomerically pure drugs. The cyclopropyl group enhances lipophilicity, while the phenyl ring contributes to interactions with biological targets. Such structural features are often exploited to improve drug efficacy and reduce side effects.

In recent years, there has been growing interest in leveraging chiral compounds for targeted therapeutic interventions. Research studies have demonstrated that enantiopure forms of amine derivatives can exhibit distinct pharmacological profiles compared to their racemic counterparts. For instance, studies on related compounds have shown that the (R)-enantiomer of amine-based molecules often exhibits higher binding affinity and improved metabolic stability. This observation has prompted investigations into the potential of (2R)-2-(3-Cyclopropylphenyl)propan-1-amine as a lead compound for drug discovery.

The pharmacological potential of (2R)-2-(3-Cyclopropylphenyl)propan-1-amine has been explored in several preclinical studies. Its structural motif suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary findings indicate that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for treating metabolic disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug development.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. Molecular docking studies on (2R)-2-(3-Cyclopropylphenyl)propan-1-amine have revealed promising interactions with key enzymes implicated in inflammation and pain pathways. These findings align with recent research indicating that modulating such pathways could lead to novel therapeutic strategies for chronic inflammatory conditions. The compound's unique structural features make it an attractive candidate for further optimization.

The synthesis of enantiopure amines remains a challenge in organic chemistry, but recent advancements in asymmetric synthesis techniques have made it more feasible. Methods such as asymmetric hydrogenation and chiral resolution have enabled the efficient preparation of compounds like (2R)-2-(3-Cyclopropylphenyl)propan-1-amine. These synthetic approaches not only improve yield but also enhance purity, which is crucial for pharmaceutical applications. The development of scalable synthetic routes will be essential for translating preclinical findings into clinical trials.

Clinical trials are the next critical step in evaluating the therapeutic potential of novel compounds. While (2R)-2-(3-Cyclopropylphenyl)propan-1-amine has shown promise in preclinical studies, further investigation is needed to assess its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds through clinical development pipelines. Regulatory agencies also play a vital role in ensuring that new drugs meet stringent quality and safety standards before reaching patients.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the process by accelerating target identification, compound design, and optimization. AI-driven platforms can analyze vast datasets to predict the properties of novel compounds, including their pharmacokinetic profiles and potential side effects. The application of these technologies to (2R)-2-(3-Cyclopropylphenyl)propan-1-amine could uncover new insights into its therapeutic potential and guide future research directions.

In conclusion, (2R)-2-(3-Cyclopropylphenyl)propan-1-amine represents a promising chemical entity with significant implications for pharmaceutical research and drug development. Its unique structural features, coupled with recent research findings on its pharmacological properties, make it an attractive candidate for further exploration. As advancements continue in synthetic chemistry, computational modeling, and AI-driven drug discovery, the future prospects for this compound appear bright. Continued investment in both academic research and industrial collaboration will be crucial for realizing its full therapeutic potential.